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Compound of Interest

Compound Name: 6-Undecanone

Cat. No.: B1294626

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Undecanone, also known by synonyms such as dipentyl ketone and diamyl ketone, is a
saturated aliphatic ketone with the chemical formula C11H220.[1][2][3] It presents as a cleatr,
colorless to pale yellow liquid with a characteristic fruity odor.[4] This symmetrical ketone
consists of an eleven-carbon undecane chain with the carbonyl group located at the sixth
carbon position.[1]

Naturally, 6-undecanone has been identified in some plants, including coriander and sweet
osmanthus, contributing to their aromatic profiles.[4][5] In industrial and research settings, it
serves a variety of functions. It is utilized as a solvent for organic compounds, an extraction
medium in analytical chemistry, a flavoring agent, and a fragrance ingredient.[1][4][6]
Furthermore, its potential as a fuel additive and its role as a chemical intermediate in the
synthesis of other organic compounds are areas of ongoing interest.[1][6] This document
provides a comprehensive technical overview of 6-undecanone, focusing on its
physicochemical properties, synthesis methodologies, analytical characterization, applications,
and safety data.

Physicochemical and Spectroscopic Data

The fundamental properties of 6-undecanone are summarized below. This data is critical for its
application in experimental design, chemical synthesis, and analytical method development.
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Physical and Chemical Properties

Property Value Reference
CAS Registry Number 927-49-1 [21[7]
Molecular Formula C11H220 [21[81[9]
Molecular Weight 170.29 g/mol [8][9]
Appearance Clear C?Iorless to slightly )
yellow liquid
Odor Fruity [4]
Melting Point 14.6 °C (287.75 K) [4][9][10]
Boiling Point 228 °C (501.15 K) at 760 Torr [41[6][10]
Density 0.831 g/mL at 25 °C [41[6]
Refractive Index (n2°/D) 1.4270 [4][6]
Flash Point 88 °C (190.4 °F) - closed cup [10]
Water Solubility Insoluble [11]
Vapor Pressure 0.05 mmHg [10]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 6-

undecanone.
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. Characteristic
Spectroscopic Data Reference
Peaks/Values

Spectral data available from
H NMR , _ [3][12]
chemical suppliers.

Spectral data available from
13C NMR _ _ [12]
chemical suppliers.

Carbonyl (C=0) stretch:
Infrared (IR) Spectroscopy ~1700-1720 cm~1; Aliphatic C- [1]
H stretch: 2850-2960 cm~1

Major m/z fragments: 43.0,
Mass Spectrometry (EI) [31[7]
71.0, 58.0, 99.0, 29.0

Synthesis and Production

Several synthetic routes are available for the production of 6-undecanone, ranging from
classic organic reactions to modern catalytic processes.

Experimental Protocols

3.1.1 Ketonization of Hexanoic Acid

This is a prominent industrial method for synthesizing symmetrical ketones. It involves the
decarboxylative coupling of two carboxylic acid molecules.[1]

e Reaction: 2 CH3(CH2)aCOOH — (CH3(CH2)4)2CO + CO2 + H20

o Catalyst: Metal oxides such as manganese oxide (MnOx), zirconium dioxide (ZrOz), or ceria-
zirconia mixed oxides are commonly used.[5][13] Basic oxides like MgO and MnOx show
high activity but can be prone to leaching.[13] Stable amphoteric catalysts like zirconia are
preferred for acid-rich environments.[13]

e Methodology:

o The reaction can be performed in a continuous flow reactor, which allows for high
productivity and catalyst stability.[13]
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o Hexanoic acid is passed over a heated, heterogeneous metal oxide catalyst.[5]
o Reaction temperatures are typically elevated, often in the range of 250-450 °C.[5]

o Akey advantage of this method is that it can be performed under solvent-free conditions,
generating only CO2 and water as byproducts, which aligns with green chemistry
principles.[1]

o One study demonstrated that using a zirconia aerogel catalyst, a 72.3% conversion of
hexanoic acid with 92.6% selectivity to 6-undecanone could be achieved.[13] Another
process using a manganese oxide/silica catalyst in a continuous flow reactor achieved
near-complete conversion and selectivity.[13]

 Purification: The product stream is cooled, and the 6-undecanone is separated from water
and any unreacted starting material, typically by distillation.

3.1.2 Oxidation of 6-Undecanol
This classic method involves the oxidation of the corresponding secondary alcohol.
e Reaction: CH3(CHz2)aCH(OH)(CHz2)4CHs + [O] —» (CH3(CH2)4)2CO + H20

» Oxidizing Agent: Common oxidizing agents for converting secondary alcohols to ketones
include chromate-based reagents (e.g., PCC, PDC) or milder, more modern reagents like
those used in Swern or Dess-Martin periodinane oxidations.

o Methodology:
o Dissolve 6-undecanol in a suitable organic solvent (e.g., dichloromethane).

o Add the chosen oxidizing agent portion-wise while maintaining the reaction temperature,
often at or below room temperature.

o Monitor the reaction progress using thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, quench the reaction and work up the mixture, typically involving washing
with aqueous solutions to remove byproducts.
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o The crude product is then purified, usually by column chromatography or distillation.
3.1.3 Combined Biotechnological and Chemical Synthesis

This modern approach combines the benefits of biological synthesis for the precursor with
efficient chemical conversion.[5]

o Step 1 (Biotechnological): Production of hexanoic acid.

o A microorganism capable of carbon chain elongation is cultured in a medium containing
ethanol and/or acetate.[5]

o The microorganism ferments the substrate to produce hexanoic acid.[5]

o Step 2 (Extraction): The hexanoic acid is extracted from the aqueous fermentation broth
using an organic extractant.[5]

o Step 3 (Chemical): The extracted hexanoic acid undergoes catalytic ketonization as
described in Protocol 3.1.1 to yield 6-undecanone.[5]
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Combined Biotechnological and Chemical Synthesis of 6-Undecanone.
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Applications in Research and Development

6-Undecanone's distinct chemical properties make it valuable in several scientific applications.

Solvent and Extraction Medium

Due to its ability to dissolve a range of organic compounds, 6-undecanone is a useful solvent
in research.[1] It has been employed as a solvent for analyzing the products of lignin pyrolysis
in aerosol samples.[1][14]

A key application is in Supported Liquid Membrane (SLM) extraction.[1] This technique is used
for sample preparation and pre-concentration in analytical chemistry.[1]

o Experimental Workflow for SLM Extraction:

o Membrane Preparation: A porous, hydrophobic microporous membrane (e.g.,
polypropylene hollow fiber) is impregnated with 6-undecanone, which serves as the liquid
membrane.

o System Setup: The SLM separates two aqueous solutions: the source/donor phase
(containing the analyte) and the receiving/acceptor phase.

o Extraction: The analyte partitions from the source phase into the 6-undecanone liquid
membrane.

o Transport & Back-Extraction: The analyte diffuses across the membrane and is then back-
extracted into the receiving phase, often by manipulating the pH to alter the analyte's
charge and solubility.

o Analysis: The concentrated analyte in the receiving phase is subsequently analyzed by
techniques like capillary zone electrophoresis or chromatography.[1][4]

: Porous Support N .
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Workflow for Supported Liquid Membrane (SLM) Extraction.

Pheromone Research

While 6-undecanone itself is not a widely cited primary pheromone, related ketones are
significant in chemical ecology. For instance, 2-undecanone acts as an insect repellent.[9]
Ketone structures are common motifs in insect pheromones, which are chemicals used for
intraspecies communication.[15] Research in this area involves the identification of active
compounds from insect volatiles and synthesizing them to study behavior or develop pest
management strategies.[16][17] The study of ketones like 6-undecanone can provide

structural analogs for investigating structure-activity relationships in insect olfaction.[15]
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Generalized Pheromone Signaling Pathway.

Other Applications

e Flavor and Fragrance: 6-Undecanone is used as a flavoring agent in food products and as a
fragrance ingredient in cosmetics and perfumes.[6] The Joint FAO/WHO Expert Committee
on Food Additives (JECFA) concluded it poses no safety concern at current intake levels

when used as a flavoring agent.[3]
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o Chemical Intermediate: It can serve as a starting material for the synthesis of other organic
molecules in the production of specialty chemicals.[6]

o Fuel Additive Research: Its long aliphatic chain structure suggests potential for use as a
diesel-blendable fuel additive, though further research is required to validate its efficacy and
environmental impact.[1][13]

Safety and Toxicology

Proper handling of 6-undecanone is essential in a laboratory or industrial setting. The
available toxicological data is summarized below.

Toxicity Data

Route Organism Dose Reference
Oral (LDLO) Rat 1 g/kg [18][19]
Intravenous (LD50) Mouse 117 mg/kg [18][19]

LDLo (Lowest Published Lethal Dose), LD50 (Lethal Dose, 50%)

Hazard Identification and Handling

e GHS Classification: According to multiple reports provided to the ECHA C&L Inventory, this
chemical does not meet GHS hazard criteria.[3] However, some older safety data sheets
may classify it as harmful or an irritant.[19]

o Handling Precautions: Use in a well-ventilated area.[11] Standard personal protective
equipment (PPE), including safety glasses, protective gloves, and a lab coat, should be
worn.[11][18] Avoid contact with skin, eyes, and clothing.[18] Wash hands thoroughly after
handling.[11][18]

e Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[11][18]
Keep away from heat, sparks, open flames, and incompatible materials such as oxidizing
agents.[11][18]
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o Fire Hazard: 6-Undecanone is a combustible liquid. In case of fire, irritating and toxic gases
may be generated.[11]

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations. Avoid release to the environment.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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